Cas no 2341-25-5 (2-(6-fluoro-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)acetonitrile
• CAS No: 2341-25-5
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• MDL: MFCD09756481
• CID: 42786
• PubChem ID: 21071427
• Update Time: 2025-06-08

2-(6-fluoro-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroindole-3-acetonitrile
• 2-(6-fluoro-1H-indol-3-yl)acetonitrile
• 6-FLUORO-1H-INDOL-3YLACETONITRILE
• (6-Fluor-indol-3-yl)-acetonitril
• (6-fluoro-indol-3-yl)-acetonitrile
• 1H-6-Fluoroindole-3-acetonitrile
• 1H-Indole-3-acetonitrile,6-fluoro
• 6-Fluor-3-indolylacetonitril
• 1H-Indole-3-acetonitrile, 6-fluoro-
• (6-Fluoro-1H-indol-3-yl)-acetonitrile
• 3-(Cyanomethyl)-6-fluoro-1H-indole
• (6-fluoro-1H-indol-3-yl)acetonitrile
• PLNHDPOPGAMJAW-UHFFFAOYSA-N
• SBB088895
• 1H-Indole-3-acetonitrile,6-fluoro-
• 2-(6-fluoroindol-3-yl)ethanenitrile
• 2341-25-5
• Z410711556
• FT-0678198
• AC-27779
• SY097422
• BH-0439
• EN300-60018
• AKOS009437195
• CS-0052255
• DTXSID90610495
• MFCD09756481
• SB15217
• A4912
• SCHEMBL1242939
• 2-(6-Fluoro-3-indolyl)acetonitrile
• 692-467-8
• 6-Fluoro-(1H-indol-3-yl)acetonitrile

• MDL： MFCD09756481
• Inchi： 1S/C10H7FN2/c11-8-1-2-9-7(3-4-12)6-13-10(9)5-8/h1-2,5-6,13H,3H2
• InChI Key： PLNHDPOPGAMJAW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC=C2CC#N

Computed Properties

• Exact Mass: 174.05900
• Monoisotopic Mass: 174.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.6

Experimental Properties

• Density: 1.316
• Melting Point: 50-53°C
• Boiling Point: 377.3°C at 760 mmHg
• Flash Point: 377.3 °C at 760 mmHg
• Refractive Index: 1.645 
• PSA: 39.58000
• LogP: 2.37308

2-(6-fluoro-1H-indol-3-yl)acetonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(6-fluoro-1H-indol-3-yl)acetonitrile

Professional Introduction to 2-(6-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 2341-25-5)

2-(6-fluoro-1H-indol-3-yl)acetonitrile, with the chemical formula C₁₀H₆FN₂, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique CAS number 2341-25-5, has garnered considerable attention due to its structural features and potential applications in drug discovery. The presence of a fluorine atom at the 6-position of the indole ring and the acetonitrile moiety at the 2-position endows it with distinct electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The indole core is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its incorporation into numerous bioactive molecules. The introduction of a fluorine atom at the 6-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the acetonitrile group contributes to the compound's reactivity, enabling further functionalization for tailored pharmacological profiles.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The specific modification of the indole ring with a fluorine substituent has been particularly investigated for its ability to modulate receptor binding and improve drug efficacy. For instance, studies have demonstrated that fluorinated indoles can exhibit enhanced binding affinity to certain enzymes and receptors compared to their non-fluorinated counterparts.

The synthesis of 2-(6-fluoro-1H-indol-3-yl)acetonitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core efficiently. These methods not only ensure scalability but also allow for the introduction of various substituents at desired positions, facilitating the development of a diverse library of analogs.

One of the most compelling aspects of 2-(6-fluoro-1H-indol-3-yl)acetonitrile is its potential as a precursor for more complex pharmacological entities. Researchers have leveraged this compound to develop novel inhibitors targeting key biological pathways implicated in human diseases. For example, derivatives of this molecule have been explored as inhibitors of enzymes involved in cancer progression, showcasing their therapeutic potential. The fluorine atom's electronic properties play a crucial role in modulating enzyme activity, often leading to improved selectivity and reduced side effects.

The pharmacokinetic properties of 2-(6-fluoro-1H-indol-3-yl)acetonitrile have also been extensively studied. The incorporation of fluorine enhances the compound's bioavailability by improving its solubility and metabolic stability. This is particularly important for oral administration, where poor bioavailability can significantly limit drug efficacy. Preclinical studies have demonstrated that compounds derived from this scaffold exhibit favorable pharmacokinetic profiles, making them suitable candidates for further development into clinical trials.

In conclusion, 2-(6-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 2341-25-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a fluorinated indole core with an acetonitrile group provides an ideal platform for developing novel drugs with enhanced efficacy and reduced toxicity. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a significant role in the next generation of medicinal chemistry innovations.